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Executive Summary
Fast Red Salt ITR is a specialized diazonium salt used primarily in enzyme histochemistry and

immunohistochemistry (IHC) for the visualization of Alkaline Phosphatase (ALP) and, less

commonly, Acid Phosphatase activity. Unlike standard organic dyes, Fast Red ITR functions as

a coupling agent; it does not stain tissue directly but reacts with a hydrolyzed naphthol

substrate to form an insoluble, bright red azo dye precipitate at the site of enzymatic activity.

Its utility in drug development and research lies in its dual-mode visualization (brightfield and

fluorescence) and its compatibility with pigmented tissues (e.g., melanoma) where brown DAB

(3,3'-Diaminobenzidine) stains are indistinguishable.

Chemical Identity & Mechanism of Action[1]
Chemical Structure
Fast Red Salt ITR is distinct from the more common Fast Red TR. While both are diazonium

salts, ITR possesses a sulfonamide group that influences its solubility and coupling rate.
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Common Name: Fast Red Salt ITR

Chemical Name: 2-methoxy-5-(diethylsulfamoyl)benzenediazonium chloride (often supplied

as a hemi-zinc chloride double salt for stability).

CAS Number: 27580-14-9 (Salt form); 97-35-8 (Base).

Differentiation:

Fast Red TR: 4-Chloro-2-methylbenzenediazonium.[1]

Fast Red ITR: Contains a diethylsulfonamide moiety, enhancing specific substantivity and

altering the shade of the final red precipitate.

The Azo Coupling Mechanism
The detection system relies on the Simultaneous Coupling Principle. The reaction occurs in two

distinct phases within the staining solution:

Enzymatic Hydrolysis: The enzyme (e.g., Alkaline Phosphatase conjugated to a secondary

antibody) hydrolyzes a substrate, typically Naphthol AS-MX Phosphate. This releases a

reactive naphthol derivative and a phosphate ion.[2]

Azo Coupling: The liberated naphthol derivative, being electron-rich, undergoes an

electrophilic aromatic substitution with the Fast Red ITR diazonium cation. This forms a

stable, insoluble azo dye (bright red) that precipitates immediately at the enzyme site.

Reaction Pathway Diagram
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Fig 1: Mechanism of Alkaline Phosphatase detection using Fast Red Salt ITR.
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Validated Experimental Protocol
Reagent Preparation
Trustworthiness Note: Diazonium salts are unstable in solution. Always prepare the chromogen

solution immediately before use.

Reagent
Concentration /
Composition

Function

Buffer 0.1M Tris-HCl (pH 8.2–8.5)
Maintains pH for optimal ALP

activity.

Substrate
Naphthol AS-MX Phosphate

(0.2 mg/mL)

Enzyme substrate; releases

naphthol.

Coupler Fast Red Salt ITR (1.0 mg/mL) Diazonium salt; forms the dye.

Inhibitor Levamisole (1 mM)

Optional: Blocks endogenous

ALP (intestinal ALP is

resistant).

Staining Workflow
This protocol assumes tissues have been fixed (formalin), embedded (paraffin), sectioned, and

incubated with an ALP-conjugated antibody.
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Wash: Rinse slides in TBS (Tris-Buffered Saline) to remove unbound antibody (3 x 5 min).

Chromogen Activation:

Dissolve Fast Red Salt ITR and Naphthol AS-MX Phosphate in the Tris-HCl buffer.

Critical: Filter the solution through a 0.2 µm or 0.45 µm syringe filter to remove

undissolved crystals that cause background speckling.

Incubation:

Apply solution to tissue sections.[1][3]

Incubate at Room Temperature (20–25°C) for 10–30 minutes.

Observation: Check microscopically after 10 minutes. Stop when red intensity is sufficient.

Termination: Wash gently in distilled water (2 x 2 min) to stop the reaction.

Counterstain:

Apply Hematoxylin (Mayer’s) for 30–60 seconds.

Note: Do not over-stain, as the blue nuclei must contrast with the red signal.

Blue the hematoxylin in weak ammonia water or PBS.

Mounting (CRITICAL):

DO NOT dehydrate through alcohols or xylene.[3] The azo dye product is alcohol-soluble

and will dissolve.[1][3]

Use an Aqueous Mounting Medium (e.g., Glycerol Gelatin or commercial aqueous

mountants).

Workflow Diagram
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Fig 2: Experimental workflow for Fast Red ITR staining.
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Technical Analysis & Troubleshooting
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Fast Red ITR vs. Competitors
Why choose Fast Red ITR over DAB or Fast Blue?

Feature Fast Red ITR
DAB
(Diaminobenzidine)

Fast Blue BB/RR

Color Bright Red / Pink Brown Blue / Violet

Solubility

Alcohol Soluble

(Requires aqueous

mount)

Insoluble (Permanent) Alcohol Soluble

Fluorescence
Yes (Excitation: ~500-

560nm)

No (Quenches

fluorescence)
Minimal / Variable

Use Case
Melanoma (Dark

tissue), Dual-staining
General IHC

Double staining with

Red

Toxicity Moderate (Diazo salt) High (Carcinogenic) Moderate

Fluorescence Capability
A significant advantage of the Fast Red ITR reaction product is its fluorescence.

Excitation: Rhodamine/Texas Red filter sets (Green light excitation).

Emission: Bright red/orange fluorescence.

Application: This allows for high-sensitivity detection of low-abundance antigens that might

be missed under brightfield microscopy [1].

Troubleshooting Guide
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Issue Cause Corrective Action

Signal Dissolved/Gone
Dehydration with

alcohol/xylene.

Must use aqueous mounting

media.[1][4] Avoid organic

solvents after staining.[2][3]

Speckled Background Unfiltered chromogen solution.

Filter the mixed Fast

Red/Substrate solution (0.2

µm) before applying to slides.

[1]

Weak Staining Old diazonium salt or low pH.

Check pH (must be >8.0). Use

fresh Fast Red salt (store at

-20°C, desiccated).

Yellow Background
Tissue dried out or salt

decomposition.

Keep tissue moist. Ensure salt

is white/pale yellow, not

orange/brown (decomposed).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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